Cas no 1131614-43-1 (3-Iodo-4-(isopentyloxy)benzoic acid)

• Product Name: 3-Iodo-4-(isopentyloxy)benzoic acid
• CAS No: 1131614-43-1
• MF: C₁₂H₁₅IO₃
• MW: 334.150176286697
• CID: 1011079
• PubChem ID: 44828896
• Update Time: 2025-04-20

3-Iodo-4-(isopentyloxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-4-(isopentyloxy)benzoic acid
• 3-Iodo-4-(3-methylbutoxy)benzoic acid
• 3-iodanyl-4-(3-methylbutoxy)benzoic acid
• A802885
• AK130401
• CTK8E2135
• KB-145107
• SBB067995
• 3-iodo-4-(isopentyloxy)benzoicacid
• AKOS015915779
• DB-060413
• DTXSID40660985
• 1131614-43-1

• Inchi： 1S/C12H15IO3/c1-8(2)5-6-16-11-4-3-9(12(14)15)7-10(11)13/h3-4,7-8H,5-6H2,1-2H3,(H,14,15)
• InChI Key： GLUJOHCXVJVKQV-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)O)C=CC=1OCCC(C)C

Computed Properties

• Exact Mass: 334.00659g/mol
• Monoisotopic Mass: 334.00659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 46.5Ų